Cas no 33959-24-9 (4-sulfanylpentan-2-ol)

• Product Name: 4-sulfanylpentan-2-ol
• CAS No: 33959-24-9
• MF: C₅H₁₂OS
• MW: 120.213180541992
• CID: 1460955
• Update Time: 2024-08-23

4-sulfanylpentan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-sulfanylpentan-2-ol
• 2-pentanol, 4-mercapto-
• 4-Mercaptopentan-2-ol
• LogP

• Inchi： 1S/C5H12OS/c1-4(6)3-5(2)7/h4-7H,3H2,1-2H3
• InChI Key： AKFMLHKPSQIJJW-UHFFFAOYSA-N
• SMILES： CC(O)CC(S)C

Computed Properties

• Exact Mass: 120.06096

Experimental Properties

• Density: 0.974
• Boiling Point: 190.1°C at 760 mmHg
• Flash Point: 68.8°C
• Refractive Index: 1.472
• PSA: 20.23
• pka: 10.85±0.10(Predicted)